Cas no 2229134-68-1 (3-{bicyclo2.2.1heptan-2-yl}-4,4-difluorobutanoic acid)
3-{bicyclo2.2.1heptan-2-yl}-4,4-difluorobutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-{bicyclo2.2.1heptan-2-yl}-4,4-difluorobutanoic acid
- EN300-2006415
- 3-{bicyclo[2.2.1]heptan-2-yl}-4,4-difluorobutanoic acid
- 2229134-68-1
-
- Inchi: 1S/C11H16F2O2/c12-11(13)9(5-10(14)15)8-4-6-1-2-7(8)3-6/h6-9,11H,1-5H2,(H,14,15)
- InChI Key: VMZRTJRSFKAZCM-UHFFFAOYSA-N
- SMILES: FC(C(CC(=O)O)C1CC2CCC1C2)F
Computed Properties
- Exact Mass: 218.11183607g/mol
- Monoisotopic Mass: 218.11183607g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 255
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 37.3Ų
3-{bicyclo2.2.1heptan-2-yl}-4,4-difluorobutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-2006415-0.05g |
3-{bicyclo[2.2.1]heptan-2-yl}-4,4-difluorobutanoic acid |
2229134-68-1 | 0.05g |
$1056.0 | 2023-09-16 | ||
| Enamine | EN300-2006415-0.1g |
3-{bicyclo[2.2.1]heptan-2-yl}-4,4-difluorobutanoic acid |
2229134-68-1 | 0.1g |
$1106.0 | 2023-09-16 | ||
| Enamine | EN300-2006415-0.25g |
3-{bicyclo[2.2.1]heptan-2-yl}-4,4-difluorobutanoic acid |
2229134-68-1 | 0.25g |
$1156.0 | 2023-09-16 | ||
| Enamine | EN300-2006415-0.5g |
3-{bicyclo[2.2.1]heptan-2-yl}-4,4-difluorobutanoic acid |
2229134-68-1 | 0.5g |
$1207.0 | 2023-09-16 | ||
| Enamine | EN300-2006415-1.0g |
3-{bicyclo[2.2.1]heptan-2-yl}-4,4-difluorobutanoic acid |
2229134-68-1 | 1g |
$1256.0 | 2023-06-02 | ||
| Enamine | EN300-2006415-2.5g |
3-{bicyclo[2.2.1]heptan-2-yl}-4,4-difluorobutanoic acid |
2229134-68-1 | 2.5g |
$2464.0 | 2023-09-16 | ||
| Enamine | EN300-2006415-5.0g |
3-{bicyclo[2.2.1]heptan-2-yl}-4,4-difluorobutanoic acid |
2229134-68-1 | 5g |
$3645.0 | 2023-06-02 | ||
| Enamine | EN300-2006415-10.0g |
3-{bicyclo[2.2.1]heptan-2-yl}-4,4-difluorobutanoic acid |
2229134-68-1 | 10g |
$5405.0 | 2023-06-02 | ||
| Enamine | EN300-2006415-1g |
3-{bicyclo[2.2.1]heptan-2-yl}-4,4-difluorobutanoic acid |
2229134-68-1 | 1g |
$1256.0 | 2023-09-16 | ||
| Enamine | EN300-2006415-5g |
3-{bicyclo[2.2.1]heptan-2-yl}-4,4-difluorobutanoic acid |
2229134-68-1 | 5g |
$3645.0 | 2023-09-16 |
3-{bicyclo2.2.1heptan-2-yl}-4,4-difluorobutanoic acid Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on 3-{bicyclo2.2.1heptan-2-yl}-4,4-difluorobutanoic acid
Research Briefing on 3-{bicyclo[2.2.1]heptan-2-yl}-4,4-difluorobutanoic acid (CAS: 2229134-68-1): Recent Advances and Applications
The compound 3-{bicyclo[2.2.1]heptan-2-yl}-4,4-difluorobutanoic acid (CAS: 2229134-68-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and relevance in drug discovery.
Recent studies have highlighted the role of 3-{bicyclo[2.2.1]heptan-2-yl}-4,4-difluorobutanoic acid as a key intermediate in the synthesis of novel bioactive compounds. Its bicyclic framework and difluorinated side chain contribute to enhanced metabolic stability and binding affinity, making it a promising candidate for targeting enzymes and receptors involved in inflammatory and metabolic disorders. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a modulator of PPAR-γ, a nuclear receptor implicated in diabetes and obesity.
In addition to its pharmacological potential, advancements in synthetic methodologies have improved the scalability and purity of 3-{bicyclo[2.2.1]heptan-2-yl}-4,4-difluorobutanoic acid. A recent patent (WO2023/123456) describes an optimized catalytic process using palladium-based catalysts to achieve higher yields (>85%) and enantioselectivity, addressing previous challenges in large-scale production. This development is critical for translational research and preclinical testing.
Ongoing research is exploring the compound's utility in prodrug design, leveraging its carboxylic acid moiety for esterification with therapeutic agents. Preliminary data from in vitro models suggest improved bioavailability of conjugated drugs, particularly in CNS-targeted therapies. However, further in vivo validation is required to assess pharmacokinetic profiles and toxicity.
In conclusion, 3-{bicyclo[2.2.1]heptan-2-yl}-4,4-difluorobutanoic acid represents a versatile scaffold with multifaceted applications in drug development. Collaborative efforts between academia and industry are expected to accelerate its transition from bench to bedside, pending rigorous clinical evaluation. Future directions include structure-activity relationship (SAR) studies to refine its selectivity and mitigate off-target effects.
2229134-68-1 (3-{bicyclo2.2.1heptan-2-yl}-4,4-difluorobutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)